4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide

• IUPAC Name: 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide
• InChI: InChI=1S/C14H9Cl2N3O4/c15-10-3-1-2-8(6-10)13(20)17-18-14(21)9-4-5-11(16)12(7-9)19(22)23/h1-7H,(H,17,20)(H,18,21)
• InChI Key: ZOYTYVSKLAVMIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NNC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C14H9Cl2N3O4
• Molecular Weight: 354.1 g/mol

Description

4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide, also known as CCNB, is a chemical compound that has gained significant attention in scientific research due to its potential use as an anticancer agent. CCNB is a hydrazide derivative that has been synthesized through various methods and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide involves the inhibition of tubulin polymerization, which is essential for cell division. 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide binds to the colchicine binding site of tubulin, thereby preventing the formation of microtubules, which are necessary for cell division. This leads to the disruption of the cell cycle and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide has been found to exhibit significant biochemical and physiological effects. Studies have shown that 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide can induce oxidative stress, DNA damage, and mitochondrial dysfunction in cancer cells. 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide has also been found to inhibit angiogenesis, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide is its potent cytotoxic effects on cancer cells, which makes it a promising candidate for anticancer drug development. However, 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide has some limitations in lab experiments, including its low solubility in water and its potential toxicity to normal cells.

Future Directions

There are several future directions for the research of 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide. One potential direction is to optimize the synthesis method of 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide to obtain higher yields and purity. Another direction is to investigate the potential use of 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide in combination with other anticancer agents to enhance its efficacy and reduce toxicity. Additionally, further studies are needed to elucidate the exact mechanism of action of 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide and its potential use in different types of cancer.

Scientific Research Applications

4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide has been extensively studied for its potential use as an anticancer agent. Studies have shown that 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide exhibits significant cytotoxic effects on various cancer cell lines, including breast, colon, and lung cancer cells. 4-chloro-N'-(3-chlorobenzoyl)-3-nitrobenzohydrazide has also been found to induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle in cancer cells.